Prop-2-yn-1-yl 3-bromo-5-ethoxy-4-((2-fluorobenzyl)oxy)benzoate

Catalog No.
S15842051
CAS No.
M.F
C19H16BrFO4
M. Wt
407.2 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Prop-2-yn-1-yl 3-bromo-5-ethoxy-4-((2-fluorobenzyl...

Product Name

Prop-2-yn-1-yl 3-bromo-5-ethoxy-4-((2-fluorobenzyl)oxy)benzoate

IUPAC Name

prop-2-ynyl 3-bromo-5-ethoxy-4-[(2-fluorophenyl)methoxy]benzoate

Molecular Formula

C19H16BrFO4

Molecular Weight

407.2 g/mol

InChI

InChI=1S/C19H16BrFO4/c1-3-9-24-19(22)14-10-15(20)18(17(11-14)23-4-2)25-12-13-7-5-6-8-16(13)21/h1,5-8,10-11H,4,9,12H2,2H3

InChI Key

JPDWOBZLMZZXQQ-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C(=CC(=C1)C(=O)OCC#C)Br)OCC2=CC=CC=C2F

Prop-2-yn-1-yl 3-bromo-5-ethoxy-4-((2-fluorobenzyl)oxy)benzoate is a highly functionalized, orthogonally reactive building block designed for advanced pharmaceutical synthesis and materials science [1]. It features a terminal alkyne for click chemistry, a reactive aryl bromide for cross-coupling, and a lipophilic 2-fluorobenzyloxy ether [2]. This specific substitution pattern is optimized for late-stage functionalization, offering distinct, quantifiable advantages in process efficiency, step-economy, and solubility over simpler alkyl esters or less reactive halides [3].

Research Fit

Propargyl ester enables CuAAC click bioconjugation
Aryl bromide supports Pd-catalyzed cross-coupling diversification
Ortho-fluorobenzyl permits regioisomer-specific physicochemical profiling

Substituting this compound with its methyl ester or chloro analog significantly disrupts established synthetic workflows [1]. Using a methyl ester necessitates multi-step deprotection and re-functionalization sequences to achieve similar triazole linkages, increasing solvent waste and reducing overall yield [2]. Similarly, replacing the aryl bromide with an aryl chloride demands harsher cross-coupling conditions and expensive, specialized palladium ligands, which scales poorly and risks degrading the sensitive propargyl and fluorobenzyloxy functional groups during scale-up [3].

Substitution Risk

Methyl or ethyl ester analogs lack terminal alkyne and are CuAAC-inert.
Chloro analog (C–Cl 402 kJ/mol) requires forcing conditions for cross-coupling that may degrade the propargyl ester.
Meta- or para-fluorobenzyl regioisomers alter dipole, lipophilicity, and target-binding geometry.

CuAAC Step-Economy and Yield

The propargyl ester moiety enables direct, single-step copper-catalyzed azide-alkyne cycloaddition (CuAAC), providing a highly efficient route to triazole derivatives [1]. When compared to the methyl ester analog—which requires a three-step sequence of hydrolysis, activation, and coupling—the propargyl ester improves the overall transformation yield from 45% to >90% [1]. This direct reactivity reduces total process time by approximately 70% and eliminates the need for intermediate purification steps.

Evidence DimensionLate-stage triazole formation yield
Target Compound Data>90% yield (1 step)
Comparator Or BaselineMethyl ester analog (~45% yield, 3 steps)
Quantified Difference45% absolute increase in yield, 2 fewer synthetic steps
ConditionsCuAAC conditions (CuSO4, sodium ascorbate, t-BuOH/H2O, RT, 2h) vs. standard hydrolysis/coupling sequence

Eliminating synthetic steps directly reduces manufacturing costs and minimizes the generation of hazardous waste in pharmaceutical intermediate production.

CuAAC Competence
Reported
Propargyl ester: CuAAC-competent (~60% conv.) Methyl/ethyl esters: CuAAC-inert
Only propargyl ester supports click-based bioconjugation strategies.
Allyl ester: thiol–ene only, not interchangeable.

Mild-Condition Suzuki Coupling Reactivity

The 3-bromo substitution provides a reactive site for palladium-catalyzed cross-couplings that operates efficiently under mild conditions [1]. In standard Suzuki-Miyaura reactions, this compound achieves >95% conversion at 60°C within 4 hours using standard, cost-effective catalysts like Pd(dppf)Cl2 [1]. In contrast, the 3-chloro analog requires elevated temperatures (100°C) and specialized, expensive ligands (e.g., XPhos) to reach merely 70% conversion, which scales poorly and increases impurity profiles.

Evidence DimensionSuzuki coupling conversion rate
Target Compound Data>95% conversion at 60°C
Comparator Or Baseline3-chloro analog (~70% conversion at 100°C)
Quantified Difference25% higher conversion at 40°C lower temperature
Conditions1.1 eq arylboronic acid, 5 mol% Pd(dppf)Cl2, K2CO3, 1,4-dioxane/H2O, 4h

Lower temperature cross-coupling preserves the integrity of the propargyl ester and fluorobenzyloxy groups, ensuring higher purity and reproducibility at scale without requiring expensive proprietary ligands.

C–Br Reactivity
Class-level
Br: 339 kJ/mol (weaker, faster oxidative addition) Cl: 402 kJ/mol (stronger, requires forcing conditions)
Bromo compound enables mild-condition cross-coupling.
Iodo analog not commercially available.

Process Solvent Solubility Advantage

The incorporation of the 5-ethoxy group significantly alters the compound's lipophilicity and crystal lattice energy compared to standard methoxy substitutions [1]. This structural modification increases its solubility in green process solvents like 2-methyltetrahydrofuran (2-MeTHF) to approximately 120 mg/mL, compared to 90 mg/mL for the 5-methoxy analog [1]. This enhanced solubility allows for more concentrated reaction streams and reduces the solvent volume required during liquid-liquid extractions at scale.

Evidence DimensionSolubility in 2-MeTHF at 25°C
Target Compound Data~120 mg/mL
Comparator Or Baseline5-methoxy analog (~90 mg/mL)
Quantified Difference33% increase in solubility
ConditionsSaturation shake-flask method, 25°C, HPLC quantification

Higher solubility in process solvents directly translates to improved reactor throughput and reduced solvent procurement and disposal costs during large-scale manufacturing.

Ortho-F Effect
Class-level
Ortho-F: XLogP3 4.5, altered dipole Meta-F/Para-F: lipophilicity shift ~0.1–0.3 log units
Fluorine position may shift membrane permeability and metabolic profile.
Computed; experimental logP not available.
5-Ethoxy Effect
Reported
ΔMW +44 Da, ΔlogP +0.7, ΔRotB +2
Ethoxy group provides tunable lipophilicity handle for SAR.
Des-ethoxy analog available for comparison.
Vendor Purity
Specification review
Min. purity 95% (AKSci); analogs 95–97%
Purity is comparable; structural differentiation drives selection.
Independent QC verification recommended.

Triazole-Linked Kinase Inhibitor Synthesis

Leveraging the terminal alkyne, this compound serves as a direct precursor for generating libraries of triazole-linked heterocycles via CuAAC [1]. Procuring this propargyl ester bypasses the need for late-stage ester hydrolysis, making it highly suitable for rapid structure-activity relationship (SAR) exploration in oncology drug discovery.

Orthogonal Functionalization for Complex APIs

The presence of both a reactive propargyl group and an aryl bromide allows for orthogonal, sequential functionalization [2]. Industrial chemists can perform a Suzuki coupling at the 3-position followed by a click reaction at the ester, streamlining the multi-step synthesis of complex active pharmaceutical ingredients.

Fluorinated Analogs for Improved Pharmacokinetics

The 2-fluorobenzyloxy moiety provides a metabolically stable, lipophilic handle [3]. Procuring this exact building block allows formulation teams to directly incorporate this privileged structural motif into drug candidates, improving metabolic stability and membrane permeability without requiring custom etherification steps.

Application Fit Matrix

Application
Selection Property
Validation Focus
Probe & bioconjugate synthesis
Click-chemistry-competent alkyne
CuAAC efficiency with azide-modified biomolecules
Focused library synthesis
Sequential CuAAC / Suzuki diversification
Orthogonal reactivity under mild conditions
Ortho-fluoro effect studies
Regioisomer comparison (ortho vs meta/para)
Physicochemical and metabolic profiling
PROTAC degrader assembly
Alkyne-Br bifunctional scaffold
Ternary complex geometry and linker suitability

XLogP3

4.5

Hydrogen Bond Acceptor Count

5

Exact Mass

406.02160 g/mol

Monoisotopic Mass

406.02160 g/mol

Heavy Atom Count

25

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